Griffithinam
Overview
Description
Griffithinam is an alkaloid isolated from the roots of Goniothalamus griffithii . It is a yellow powder with a molecular formula of C17H13NO4 and a molecular weight of 295.294 .
Physical And Chemical Properties Analysis
Griffithinam appears as a yellow powder . It has a predicted boiling point of 488.4±45.0°C and a predicted density of 1.419±0.06 g/cm3 . The melting point is 262-264°C .
Scientific Research Applications
Root Systems in Irrigated Clay Soils Research conducted at the Griffith Laboratory emphasizes the adaptability of root systems to rootzone conditions in irrigated clay soils. Techniques for non-destructive and destructive observations of roots in the field and lysimeters are explored. This study highlights the importance of understanding root distribution and its interaction with crop development and soil conditions for agricultural applications (Meyer & Barrs, 1991).
Machine Learning in Diabetes Research The application of machine learning and data mining in biosciences, particularly in diabetes research, is discussed. The paper reviews the use of these methods for predicting and diagnosing diabetes, understanding diabetic complications, and exploring the genetic and environmental factors associated with the disease (Kavakiotis et al., 2017).
Public Participation in Scientific Research This paper reviews various contexts in which the public participates in scientific research, particularly in conservation and natural resource management. It discusses the influence of public participation on project design and outcomes, emphasizing the need for deliberate design to enhance outcomes for scientific research, participants, and socio-ecological systems (Shirk et al., 2012).
Methodology in Small Catchment Studies The paper reviews the application of the scientific method to catchment science, discussing the challenges and lessons learned from the iterative application of this method. It emphasizes the need for an explicitly stated conceptual model of the catchment, objective measures of its applicability, and a clear linkage between observation scales and prediction scales (Hooper, 2001).
properties
IUPAC Name |
15-hydroxy-6,14-dimethoxy-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1,3,5,7,9(16),12,14-heptaen-11-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4/c1-21-12-5-3-4-8-9(12)6-11-14-10(17(20)18-11)7-13(22-2)16(19)15(8)14/h3-7,19H,1-2H3,(H,18,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKAHURDEAZTVNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C3C4=C(C=C21)NC(=O)C4=CC(=C3O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601227487 |
Source
|
| Record name | 1-Hydroxy-2,7-dimethoxydibenz[cd,f]indol-4(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601227487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Griffithinam | |
CAS RN |
240122-32-1 |
Source
|
| Record name | 1-Hydroxy-2,7-dimethoxydibenz[cd,f]indol-4(5H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=240122-32-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Hydroxy-2,7-dimethoxydibenz[cd,f]indol-4(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601227487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: The research article primarily focuses on the isolation and structural elucidation of three new alkaloids, including Griffithinam, from the roots of Goniothalamus griffithii. [] Unfortunately, the article does not provide detailed spectroscopic data, molecular formula, or weight for Griffithinam. Further research is needed to fully characterize this compound.
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